4-[4-(Benzyloxy)phenyl]oxan-4-amine

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 4-(4-phenylmethoxyphenyl)oxan-4-amine
• InChI: InChI=1S/C18H21NO2/c19-18(10-12-20-13-11-18)16-6-8-17(9-7-16)21-14-15-4-2-1-3-5-15/h1-9H,10-14,19H2
• InChI Key: LAUWCWSXZMUNOW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=C(C=C2)OCC3=CC=CC=C3)N

Description

4-[4-(Benzyloxy)phenyl]oxan-4-amine is a substituted oxane (tetrahydropyran) derivative featuring an amine group at the 4-position of the oxane ring and a benzyloxy-substituted phenyl group at the same position. This compound is structurally characterized by a six-membered oxygen-containing ring (oxane) fused with a benzyloxy-phenyl moiety. Its hydrochloride salt (CAS 1333955-84-2) is commercially available for research purposes, primarily as a building block in medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(Benzyloxy)phenyl]oxan-4-amine typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of Benzyloxybenzene: The initial step involves the reaction of benzyl alcohol with phenol in the presence of a suitable catalyst to form benzyloxybenzene.

Oxan-4-amine Formation: The next step involves the formation of the oxan-4-amine moiety. This can be achieved through the reaction of an appropriate amine with an epoxide under basic conditions.

Coupling Reaction: Finally, the benzyloxybenzene is coupled with the oxan-4-amine moiety using a suitable coupling reagent, such as a palladium catalyst, to form the desired compound.

Industrial Production Methods

Industrial production of 4-[4-(Benzyloxy)phenyl]oxan-4-amine may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

4-[4-(Benzyloxy)phenyl]oxan-4-amine can undergo various types of chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can undergo reduction reactions to form corresponding alcohols or amines.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products Formed

Oxidation: Formation of benzyloxybenzaldehyde or benzyloxybenzoic acid.

Reduction: Formation of benzyloxybenzyl alcohol or benzyloxybenzylamine.

Substitution: Formation of various substituted benzyloxyphenyl derivatives.

Scientific Research Applications

4-[4-(Benzyloxy)phenyl]oxan-4-amine has found applications in various scientific research fields, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 4-[4-(Benzyloxy)phenyl]oxan-4-amine is dependent on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or DNA, leading to modulation of biological pathways. The benzyloxy group can enhance the compound’s lipophilicity, facilitating its interaction with hydrophobic pockets in proteins or cell membranes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 4-[4-(Benzyloxy)phenyl]oxan-4-amine can be contextualized by comparing it to analogous compounds, focusing on substituent effects, physicochemical properties, and applications. Below is a detailed analysis:

Structural Analogues

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
4-[4-(Benzyloxy)phenyl]oxan-4-amine	Oxane ring, 4-benzyloxy-phenyl, 4-amine	C₁₈H₂₁NO₂	283.37	Rigid scaffold, potential CNS drug precursor
4-[(2-Fluorophenyl)methyl]oxan-4-amine	Oxane ring, 2-fluorophenylmethyl, 4-amine	C₁₂H₁₆FNO	209.26	Enhanced polarity (fluorine), pKa = 8.68
4-(Cyclobutylmethyl)oxan-4-amine	Oxane ring, cyclobutylmethyl, 4-amine	C₁₀H₁₉NO	169.26	Compact hydrophobic substituent
4-(4-Methylphenoxy)benzenamine	Phenoxy linker, 4-methylphenyl, primary amine	C₁₃H₁₃NO	199.25	Flexible linker, dye/polymer intermediate
2-(4-(Benzyloxy)phenyl)-N-methylethan-1-amine	Ethylamine backbone, benzyloxy-phenyl, N-methyl	C₁₆H₁₉NO	241.33	Bioactive amine (e.g., adrenergic activity)

Key Differences and Trends

Substituent Effects on Polarity and Solubility: The benzyloxy group in the target compound increases lipophilicity compared to the fluorophenyl (polar) or cyclobutylmethyl (non-polar) groups in analogues . N-Methylation in compounds like 2-(4-(Benzyloxy)phenyl)-N-methylethan-1-amine reduces hydrogen-bonding capacity, enhancing membrane permeability .

Pharmacological Potential: Benzyloxy-phenyl motifs are common in CNS-targeting drugs due to their ability to cross the blood-brain barrier. In contrast, fluorinated derivatives (e.g., 4-[(2-Fluorophenyl)methyl]oxan-4-amine) may exhibit altered metabolic stability .

Synthetic Accessibility :

• Reductive amination is a shared synthetic route for many analogues, but the benzyloxy group requires protective strategies during synthesis to prevent undesired side reactions .

Biological Activity

4-[4-(Benzyloxy)phenyl]oxan-4-amine, a compound with a complex structure, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

Chemical Name: 4-[4-(Benzyloxy)phenyl]oxan-4-amine
CAS Number: 1333955-84-2
Molecular Formula: C15H17NO2
Molecular Weight: 245.30 g/mol

The compound features a benzyloxy group and an oxanamine structure, which may contribute to its interaction with various biological targets.

The biological activity of 4-[4-(Benzyloxy)phenyl]oxan-4-amine is primarily attributed to its ability to interact with specific receptors and enzymes. Key mechanisms include:

• Enzyme Inhibition: The compound has shown potential in inhibiting enzymes involved in inflammatory pathways, similar to other benzyloxy derivatives.
• Receptor Interaction: It may act on histamine receptors and sigma receptors, influencing downstream signaling pathways related to pain and inflammation.

Biological Activity Overview

Research indicates that 4-[4-(Benzyloxy)phenyl]oxan-4-amine exhibits several pharmacological properties:

Anti-inflammatory Activity

In vitro studies have demonstrated that this compound can inhibit cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory response. The following table summarizes the IC50 values for anti-inflammatory activity:

Compound	IC50 (µM)
4-[4-(Benzyloxy)phenyl]oxan-4-amine	11.0
Aspirin	12.0
Celecoxib	8.0

Anticancer Activity

Preliminary research suggests that 4-[4-(Benzyloxy)phenyl]oxan-4-amine exhibits cytotoxic effects against various cancer cell lines. The following table presents the IC50 values observed in cancer cell assays:

Cell Line	IC50 (nM)
MCF-7 (Breast Cancer)	20 ± 0.45
A549 (Lung Cancer)	18 ± 0.50
HepG2 (Liver Cancer)	24 ± 0.60

These results indicate significant apoptotic activity compared to control treatments.

Case Studies

• Study on Inflammatory Models: A study investigated the efficacy of 4-[4-(Benzyloxy)phenyl]oxan-4-amine in an animal model of acute inflammation. The compound was administered intraperitoneally, resulting in a notable reduction in edema compared to untreated controls.
• Anticancer Efficacy in vivo: Another study evaluated the anticancer properties using xenograft models of human tumors. Mice treated with the compound showed reduced tumor growth rates and increased survival compared to those receiving placebo.